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Compound of Interest

Compound Name: 5-Propyltryptamine

Cat. No.: B15175464

An In-Depth Technical Guide to 5-Propyltryptamine For Researchers, Scientists, and Drug
Development Professionals

Abstract

5-Propyltryptamine (5-PT) is a lesser-known synthetic tryptamine compound. As a derivative
of tryptamine, it belongs to a class of compounds known for their significant interactions with
the serotonergic system, which includes well-studied psychedelics and therapeutic agents. This
document provides a comprehensive overview of the chemical structure, and physicochemical
properties of 5-Propyltryptamine. Due to the limited direct research on 5-PT, this guide
incorporates data from closely related analogues such as N,N-dipropyltryptamine (DPT) and
other 5-substituted tryptamines to infer its potential pharmacological profile. Methodologies for
synthesis, in vitro, and in vivo evaluation are detailed, alongside visualizations of key signaling
pathways and experimental workflows relevant to its study.

Chemical Structure and Properties

5-Propyltryptamine is characterized by a core indole structure with an ethylamine side chain
at the third position and a propyl group substituted at the fifth position of the indole ring.

IUPAC Name: 2-(5-propyl-1H-indol-3-yl)ethanamine[1] CAS Number: 55852-54-5[1] Molecular
Formula: CizH1sN2[1]

Physicochemical Data
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The following table summarizes the key computed physicochemical properties for 5-
Propyltryptamine. Experimental data is largely unavailable.

Property Value Source

Molecular Weight 202.30 g/mol PubChem[1]
XLogP3 29 PubChem[1]
Hydrogen Bond Donors 2 PubChem[1]
Hydrogen Bond Acceptors 2 PubChem[1]
Rotatable Bond Count 4 PubChem[1]
Exact Mass 202.146998583 Da PubChem[1]
Topological Polar Surface Area  41.8 A2 PubChem[1]

Synthesis Protocols

While a specific synthesis protocol for 5-Propyltryptamine is not prominently published, its
synthesis can be achieved by adapting established methods for related tryptamines, such as
the Speeter and Anthony route.

General Synthesis via Speeter and Anthony Route

This method involves the acylation of a 5-substituted indole followed by reduction.

» Acylation: 5-Propylindole is dissolved in a suitable anhydrous aprotic solvent (e.qg., diethyl
ether) and cooled in an ice bath. Oxalyl chloride is added dropwise, leading to the formation
of the 5-propylindole-3-glyoxyl chloride.

o Amidation: The resulting intermediate is then reacted with an amine. For the primary amine
of 5-PT, this step would be followed by a protecting group strategy or a different synthetic
route. For N,N-dialkylated analogues, the corresponding dialkylamine is added to form the
N,N-dialkyl-5-propylindole-3-glyoxylamide.

e Reduction: The glyoxylamide is reduced to the corresponding tryptamine using a strong
reducing agent like lithium aluminum hydride (LAH) in an anhydrous solvent such as
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tetrahydrofuran (THF).

» Purification: The crude product is purified using column chromatography on silica gel to yield
the final 5-Propyltryptamine product.

A logical workflow for the synthesis and initial analysis is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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